2-{[3-(3-nitrophenyl)acryloyl]amino}-N-phenylbenzamide

• IUPAC Name: 2-[[(E)-3-(3-nitrophenyl)prop-2-enoyl]amino]-N-phenylbenzamide
• InChI: InChI=1S/C22H17N3O4/c26-21(14-13-16-7-6-10-18(15-16)25(28)29)24-20-12-5-4-11-19(20)22(27)23-17-8-2-1-3-9-17/h1-15H,(H,23,27)(H,24,26)/b14-13+
• InChI Key: XXVDCTNIMJZIRK-BUHFOSPRSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2NC(=O)C=CC3=CC(=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2NC(=O)/C=C/C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C22H17N3O4
• Molecular Weight: 387.4 g/mol

Description

2-{[3-(3-nitrophenyl)acryloyl]amino}-N-phenylbenzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

The mechanism of action of 2-{[3-(3-nitrophenyl)acryloyl]amino}-N-phenylbenzamide involves its ability to bind to specific biomolecules and undergo a change in fluorescence intensity or spectral properties. This change can be used to detect the presence or absence of the biomolecule of interest.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 2-{[3-(3-nitrophenyl)acryloyl]amino}-N-phenylbenzamide. However, it has been shown to have low toxicity and is not expected to cause any adverse effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[3-(3-nitrophenyl)acryloyl]amino}-N-phenylbenzamide in lab experiments is its ability to selectively bind to specific biomolecules, which allows for the detection of these biomolecules in complex biological samples. Additionally, it has low toxicity and is easy to synthesize. However, one limitation is that it may not be suitable for use in certain experimental conditions due to its limited stability and solubility.

Future Directions

There are several future directions for research on 2-{[3-(3-nitrophenyl)acryloyl]amino}-N-phenylbenzamide. One area of interest is the development of more sensitive and selective fluorescent sensors for detecting specific biomolecules. Another area of research is the modification of the chemical structure of 2-{[3-(3-nitrophenyl)acryloyl]amino}-N-phenylbenzamide to improve its stability and solubility. Additionally, further studies are needed to explore its potential applications in other fields such as medicine and environmental monitoring.
Conclusion:
2-{[3-(3-nitrophenyl)acryloyl]amino}-N-phenylbenzamide is a chemical compound that has potential applications in scientific research, particularly in the field of biochemistry. Its ability to selectively bind to specific biomolecules and undergo a change in fluorescence intensity or spectral properties makes it a useful tool for detecting and studying these biomolecules. Further research is needed to explore its potential applications and improve its stability and solubility.

Scientific Research Applications

2-{[3-(3-nitrophenyl)acryloyl]amino}-N-phenylbenzamide has been found to have potential applications in scientific research, particularly in the field of biochemistry. It has been used as a probe to study the binding interactions of proteins, peptides, and other biomolecules. It has also been used in the development of fluorescent sensors for detecting specific analytes in biological samples.